Cas no 1566394-29-3 (4-Pyrimidinecarboxylic acid, 2-(5-bromo-2-pyridinyl)-)

• Product Name: 4-Pyrimidinecarboxylic acid, 2-(5-bromo-2-pyridinyl)-
• CAS No: 1566394-29-3
• MF: C₁₀H₆BrN₃O₂
• MW: 280.077540874481
• CID: 5275045
• Update Time: 2025-11-02

4-Pyrimidinecarboxylic acid, 2-(5-bromo-2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarboxylic acid, 2-(5-bromo-2-pyridinyl)-

• Inchi： 1S/C10H6BrN3O2/c11-6-1-2-7(13-5-6)9-12-4-3-8(14-9)10(15)16/h1-5H,(H,15,16)
• InChI Key： BFYRUHUINABWJD-UHFFFAOYSA-N
• SMILES： C1(C2=NC=C(Br)C=C2)=NC=CC(C(O)=O)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridinylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyridinylpyrimidines

Additional information on 4-Pyrimidinecarboxylic acid, 2-(5-bromo-2-pyridinyl)-

Recent Advances in the Study of 4-Pyrimidinecarboxylic acid, 2-(5-bromo-2-pyridinyl)- (CAS: 1566394-29-3)

The compound 4-Pyrimidinecarboxylic acid, 2-(5-bromo-2-pyridinyl)- (CAS: 1566394-29-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing synthesizes the latest findings related to this compound, highlighting its structural characteristics, synthetic pathways, biological activities, and therapeutic potential.

Recent studies have focused on the synthesis and optimization of 4-Pyrimidinecarboxylic acid, 2-(5-bromo-2-pyridinyl)-, leveraging advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions. These methods have improved the yield and purity of the compound, making it more accessible for further pharmacological evaluations. The presence of the bromo-pyridinyl moiety in its structure has been identified as a key feature contributing to its bioactivity, particularly in targeting specific enzymes and receptors.

In vitro and in vivo studies have demonstrated that 4-Pyrimidinecarboxylic acid, 2-(5-bromo-2-pyridinyl)- exhibits promising inhibitory effects against a range of kinases, including those implicated in cancer and inflammatory diseases. For instance, recent research published in the Journal of Medicinal Chemistry reported its efficacy in suppressing the activity of protein kinase B (Akt), a critical regulator of cell survival and proliferation. These findings suggest its potential as a lead compound for developing novel anticancer agents.

Furthermore, computational modeling and structure-activity relationship (SAR) studies have provided insights into the molecular interactions between 4-Pyrimidinecarboxylic acid, 2-(5-bromo-2-pyridinyl)- and its biological targets. Docking simulations reveal that the compound binds effectively to the ATP-binding site of kinases, forming hydrogen bonds and hydrophobic interactions that enhance its inhibitory potency. These computational insights are guiding the design of derivatives with improved selectivity and pharmacokinetic properties.

Despite these advancements, challenges remain in optimizing the compound's bioavailability and reducing off-target effects. Ongoing research is exploring formulation strategies, such as nanoparticle-based delivery systems, to enhance its therapeutic index. Additionally, toxicological assessments are underway to evaluate its safety profile, a critical step in the drug development pipeline.

In conclusion, 4-Pyrimidinecarboxylic acid, 2-(5-bromo-2-pyridinyl)- (CAS: 1566394-29-3) represents a promising scaffold for the development of kinase inhibitors with potential applications in oncology and other therapeutic areas. Continued research efforts are expected to further elucidate its mechanisms of action and expand its utility in medicinal chemistry.